![molecular formula C10H14O B1581423 2,4,6-Trimethylbenzyl alcohol CAS No. 4170-90-5](/img/structure/B1581423.png)
2,4,6-Trimethylbenzyl alcohol
Overview
Description
2,4,6-Trimethylbenzyl alcohol (TMB) is an aromatic alcohol that is used as a solvent, in the synthesis of pharmaceuticals, in the preparation of cosmetics, and in the production of dyes. It is also used as an intermediate in the synthesis of a number of other compounds. TMB is a colorless, liquid with a sweet, aromatic odor and is slightly soluble in water. It is a member of the class of compounds known as aromatic alcohols and is composed of a benzene ring with three methyl substituents.
Scientific Research Applications
Synthesis and Chemical Properties
2,4,6-Trimethylbenzyl alcohol has been studied for its synthesis and chemical properties. For example, its preparation through the Cannizzaro reaction was explored by Kawai et al. (1974), highlighting its formation from 2,3,6-trimethylbenzaldehyde and its melting point characteristics (Kawai, Yamazaki, & Yuhashi, 1974).
Role in Pesticide Science
Elliott et al. (1970) explored the synthesis of various methylbenzyl chrysanthemates, including 2,4,6-trimethylbenzyl chrysanthemates, which are significant in the context of pesticide science (Elliott, Janes, & Jeffs, 1970).
Use in Peptide Synthesis
Stewart (1966) discussed the use of 2,4,6-trimethylbenzyl esters in peptide synthesis, demonstrating their selectivity under various chemical conditions, which is crucial for the creation of complex peptide structures (Stewart, 1966).
Application in Acid-Labile Ester Preparation
The compound has also been used in the preparation of acid-labile esters, as reported by Stewart (1978), indicating its utility in creating sensitive chemical compounds under specific conditions (Stewart, 1978).
Solid-State Structural Analysis
Research by Pan et al. (2006) on the solid-state structural properties of 2,4,6-trimethoxybenzene derivatives, including 2,4,6-trimethoxybenzyl alcohol, provides insights into the structural characteristics of these compounds, useful in material science (Pan et al., 2006).
Photocatalytic Oxidation Research
The compound's derivatives have been studied in the context of photocatalytic oxidation, as shown by Higashimoto et al. (2009), who investigated the transformation of benzyl alcohol derivatives into aldehydes, a process relevant in environmental chemistry and green technology (Higashimoto et al., 2009).
Mechanism of Action
Target of Action
The specific biological targets of 2,4,6-Trimethylbenzyl alcohol are currently unknown due to the lack of research in this area .
Mode of Action
Without specific knowledge of the compound’s targets, it’s difficult to describe its mode of action. It’s known that this compound can undergo oxidation in the presence of molecular iodine and potassium carbonate .
properties
IUPAC Name |
(2,4,6-trimethylphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5,11H,6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LODDFDHPSIYCTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)CO)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70194506 | |
Record name | 2,4,6-Trimethylbenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70194506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4170-90-5 | |
Record name | 2,4,6-Trimethylbenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4170-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-Trimethylbenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004170905 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4,6-Trimethylbenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70194506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-trimethylbenzylic alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.848 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4,6-TRIMETHYLBENZYL ALCOHOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/REV3KVT84N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 2,4,6-Trimethylbenzyl alcohol be used as a reagent in manganese-catalyzed borrowing hydrogen reactions?
A: While this compound can be effectively converted to 2,4,6-Trimethylbenzaldehyde through oxidation [], its steric hindrance makes it unreactive as an alkylating agent in manganese-catalyzed borrowing hydrogen N-alkylation of sulfonamides []. This suggests that the bulky nature of the three methyl groups surrounding the benzylic position hinders its ability to approach the metal center and participate in the desired catalytic cycle.
Q2: What are the spectroscopic characteristics of this compound?
A: While the provided abstracts don't provide a full spectroscopic analysis, [] mentions that the structure of this compound was confirmed by 1H NMR and MS. This suggests the standard characterization techniques were used to verify the identity and purity of the synthesized compound.
Q3: What is a documented synthetic route for producing this compound?
A: A successful synthesis of this compound starts with the bromination of 1,3,5-Mesitylene to yield 1-bromo-2,4,6-trimethylbenzene. This is followed by a Grignard reaction with formaldehyde, resulting in the formation of this compound with a 79% yield []. This approach utilizes readily available starting materials and offers a relatively efficient route to the desired compound.
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